Cas no 2172152-86-0 (3-ethyl-5-(hydroxymethyl)-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione)

• Product Name: 3-ethyl-5-(hydroxymethyl)-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione
• CAS No: 2172152-86-0
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 6417240
• PubChem ID: 165588845
• Update Time: 2025-08-04

3-ethyl-5-(hydroxymethyl)-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-5-(hydroxymethyl)-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione
• EN300-1620897
• 2172152-86-0

• Inchi： 1S/C11H17NO3/c1-3-5-11(4-2)9(14)8(7-13)6-12-10(11)15/h6,13H,3-5,7H2,1-2H3,(H,12,15)
• InChI Key： GNTQLLSRLOAQSF-UHFFFAOYSA-N
• SMILES： O=C1C(CO)=CNC(C1(CC)CCC)=O

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-ethyl-5-(hydroxymethyl)-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione

Introduction to 3-ethyl-5-(hydroxymethyl)-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione (CAS No. 2172152-86-0) and Its Emerging Applications

3-ethyl-5-(hydroxymethyl)-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione (CAS No. 2172152-86-0) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique chemical properties and potential biological activities. This tetrahydropyridine derivative features a hydroxymethyl substituent at the 5-position and a dione moiety at the 2 and 4 positions, which contribute to its distinctive reactivity and functionality. The compound’s molecular framework suggests versatility in serving as a scaffold for drug discovery, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders.

The structure of this compound is characterized by a fused ring system consisting of a tetrahydropyridine core, which is a common motif in bioactive molecules. The presence of both ethyl and propyl substituents at the 3-position enhances the lipophilicity of the molecule, potentially improving its membrane permeability—a critical factor for drug bioavailability. Additionally, the hydroxymethyl group at the 5-position introduces hydrophilicity, creating a balance between lipophilic and hydrophilic regions that could modulate solubility and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacophoric features of this compound more deeply. Studies indicate that the dione functionality may participate in hydrogen bonding interactions with polar residues in protein targets, while the hydroxymethyl group could engage in hydrophobic or π-stacking interactions. These insights have guided the design of derivatives with enhanced binding affinity and selectivity for specific enzymes or receptors.

In the realm of medicinal chemistry, 3-ethyl-5-(hydroxymethyl)-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione has been investigated as a potential precursor for synthesizing analogs with tailored biological activities. For instance, modifications to the side chains or functional groups could lead to compounds with improved efficacy or reduced toxicity. The compound’s ability to serve as a versatile scaffold has made it a subject of interest for academic research labs and pharmaceutical companies seeking innovative approaches to address unmet medical needs.

One particularly compelling area of research involves the exploration of this compound’s potential role in treating neurological disorders. Tetrahydropyridine derivatives are well-known for their interactions with neurotransmitter systems, particularly dopamine receptors. The unique structural features of 3-ethyl-5-(hydroxymethyl)-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione, including its dione moiety and hydroxymethyl group, suggest that it may modulate dopaminergic pathways differently from existing drugs. Preliminary studies have hinted at its ability to interact with enzymes such as monoamine oxidase (MAO) or catechol-O-methyltransferase (COMT), which are critical in regulating neurotransmitter levels.

Furthermore, the compound’s potential applications extend to metabolic diseases such as diabetes and obesity. The tetrahydropyridine scaffold is known to be present in several compounds that influence glucose metabolism or lipid homeostasis. Researchers have hypothesized that derivatives of this molecule could enhance insulin sensitivity or inhibit enzymes involved in fatty acid synthesis. While further investigation is needed to validate these hypotheses, the preliminary data are promising enough to warrant continued exploration.

The synthesis of 3-ethyl-5-(hydroxymethyl)-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione presents both challenges and opportunities for synthetic chemists. The formation of the tetrahydropyridine ring typically requires multi-step reactions involving cyclization or condensation processes. Advanced synthetic methodologies such as transition-metal-catalyzed reactions have been employed to improve yield and selectivity. Additionally, strategies for introducing functional groups like the hydroxymethyl moiety have been optimized to ensure regioselectivity and minimize byproduct formation.

In terms of analytical characterization, 3-ethyl-5-(hydroxymethyl)-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione exhibits distinct spectral properties that aid in its identification and quantification. Nuclear magnetic resonance (NMR) spectroscopy reveals characteristic signals corresponding to the various protons in its structure, while mass spectrometry (MS) provides information about its molecular weight and fragmentation patterns. High-performance liquid chromatography (HPLC) is commonly used for purification and purity assessment, ensuring that samples used in biological assays meet stringent quality standards.

The compound’s stability under various conditions is another critical consideration for both synthetic chemists and researchers conducting biological studies. Factors such as pH sensitivity, temperature dependence, and solubility in common solvents must be carefully evaluated to ensure compatibility with storage protocols, formulation development, and experimental procedures. Stability studies often involve monitoring degradation rates over time using spectroscopic techniques, allowing researchers to determine optimal storage conditions and shelf life estimates.

As research progresses, 3-ethyl-5-(hydroxymethyl)-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione continues to emerge as a valuable building block for drug discovery efforts. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating laboratory findings into clinical applications. By leveraging computational tools, high-throughput screening technologies, and innovative synthetic strategies, scientists aim to unlock the full therapeutic potential of this intriguing molecule.

The future directions for research on this compound include exploring its interactions with additional biological targets beyond those already studied. For instance, investigating its effects on ion channels or nuclear receptors could reveal new therapeutic avenues. Additionally, developing prodrugs or analogs with improved pharmacokinetic profiles would enhance its suitability for clinical translation.

In conclusion, 3-ethyl-5-(hydroxymethyl)-3-propyl-1，2，3，4-tetrahydropyridine - 2，4 - dione (CAS No．2172152 - 86 - 0) represents a fascinating subject of study with significant implications for pharmaceutical science．Its unique structural features，combined with preliminary evidence of biological activity，position it as a promising candidate for further development．As research advances，this compound is poised to contribute valuable insights into treating neurological disorders，metabolic diseases，and other challenging medical conditions．